molecular formula C9H8N2O B14831620 4-Cyclopropoxypicolinonitrile

4-Cyclopropoxypicolinonitrile

Cat. No.: B14831620
M. Wt: 160.17 g/mol
InChI Key: GJUFCNMKGLJSGG-UHFFFAOYSA-N
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Description

4-Cyclopropoxypicolinonitrile is a heterocyclic compound featuring a pyridine backbone substituted with a cyclopropoxy group at the 4-position and a nitrile moiety at the 2-position. This structural configuration imparts unique physicochemical properties, such as moderate polarity due to the nitrile group and steric constraints from the cyclopropane ring. The compound is of interest in medicinal chemistry and materials science, particularly as a building block for synthesizing bioactive molecules or ligands in catalysis . Its synthesis typically involves nucleophilic substitution reactions between picolinonitrile derivatives and cyclopropanol derivatives under controlled conditions, though detailed protocols remain proprietary in industrial settings.

Properties

Molecular Formula

C9H8N2O

Molecular Weight

160.17 g/mol

IUPAC Name

4-cyclopropyloxypyridine-2-carbonitrile

InChI

InChI=1S/C9H8N2O/c10-6-7-5-9(3-4-11-7)12-8-1-2-8/h3-5,8H,1-2H2

InChI Key

GJUFCNMKGLJSGG-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=NC=C2)C#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxypicolinonitrile can be achieved through several methods. One common approach involves the cyclization of 4-propargylaminoisoxazoles followed by N-O bond cleavage under mild reaction conditions. This method utilizes gold(I)-catalyzed cyclization, which is efficient and provides good yields .

Industrial Production Methods: Industrial production of 4-Cyclopropoxypicolinonitrile typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove impurities and achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxypicolinonitrile undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: The nitrile group can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Nucleophiles such as amines or alcohols under basic conditions.

Major Products Formed:

    Oxidation: Carboxylic acids or amides.

    Reduction: Amines or aldehydes.

    Substitution: Various substituted picolinonitriles.

Scientific Research Applications

4-Cyclopropoxypicolinonitrile has several applications in scientific research, including:

    Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

    Medicine: Research into its potential as a pharmaceutical intermediate.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxypicolinonitrile involves its interaction with specific molecular targets. The nitrile group can participate in various chemical reactions, leading to the formation of reactive intermediates. These intermediates can interact with biological molecules, potentially leading to therapeutic effects. The exact molecular pathways and targets are still under investigation, but the compound’s unique structure suggests it may have specific binding affinities and reactivity profiles.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

A structural similarity analysis (based on Tanimoto coefficients) identifies four compounds with high similarity to 4-Cyclopropoxypicolinonitrile (Table 1).

Table 1: Structural Similarity and Key Features of Analogs

CAS Number Compound Name Similarity Score Structural Differences
1588440-94-1 4-Cyclopropylaniline hydrochloride 0.96 Replaces nitrile with aniline; hydrochloride salt
485402-64-0 Undisclosed derivative* 0.96 Likely positional isomer or substituent variation
30273-11-1 Undisclosed derivative* 0.92 Possible heterocycle modification
181288-08-4 Undisclosed derivative* 0.92 Altered substituent electronegativity

*Exact structures are proprietary; differences inferred from similarity scores.

Functional Group Impact

  • 4-Cyclopropylaniline hydrochloride (CAS 1588440-94-1) : The absence of a nitrile group reduces electrophilicity, while the aniline moiety enhances solubility in polar solvents. The hydrochloride salt form increases bioavailability, making it more suitable for pharmaceutical applications compared to the neutral nitrile derivative .
  • CAS 485402-64-0: A similarity score of 0.96 suggests minor structural deviations, such as a methyl group substitution or altered cyclopropane positioning, which could affect steric hindrance in catalytic applications.

Stability and Reactivity

Compounds with lower similarity scores (0.92) likely exhibit reduced stability under acidic or oxidative conditions due to weaker electron-withdrawing groups (e.g., ester or ether substituents instead of nitrile). For instance, cyclopropoxy groups are prone to ring-opening under strong acids, whereas nitriles resist hydrolysis unless catalyzed by enzymes or harsh reagents.

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